Cas no 181141-44-6 (tert-butyl N-[rel-(3aR,4R,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-4-yl]carbamate)

• Product Name: tert-butyl N-[rel-(3aR,4R,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-4-yl]carbamate
• CAS No: 181141-44-6
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD28894083
• CID: 4770595
• Update Time: 2026-02-26

tert-butyl N-[rel-(3aR,4R,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• t-Butyl rac-(3aR,4S,7aS)-octahydro-1H-isoindol-4-ylcarbamate hydrochloride
• tert-Butyl ((3aR,4S,7aS)-octahydro-1H-isoindol-4-yl)carbamate hydrochloride
• tert-butyl rac-(3aR,4S,7aS)-octahydro-1H-isoindol-4-ylcarbamate hydrochloride
• tert-butyl N-[rel-(3aR,4R,7aS)-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindol-4-yl]carbamate

• MDL： MFCD28894083
• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-11-6-4-5-9-7-14-8-10(9)11;/h9-11,14H,4-8H2,1-3H3,(H,15,16);1H/t9-,10+,11+;/m1./s1
• InChI Key： ZQBDQOJMJIPKCR-FHGSKDHASA-N
• SMILES： Cl.O(C(C)(C)C)C(N[C@H]1CCC[C@@H]2CNC[C@@H]21)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 50.4